Cas no 1093351-24-6 ((1S,3R,4S)-Ethyl 4-Amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Oxalate)

• Product Name: (1S,3R,4S)-Ethyl 4-Amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Oxalate
• CAS No: 1093351-24-6
• MF: C₁₆H₂₈N₂O₈
• MW: 376.402125358582
• CID: 1075423
• PubChem ID: 16005244
• Update Time: 2025-04-20

(1S,3R,4S)-Ethyl 4-Amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Oxalate Chemical and Physical Properties

Names and Identifiers

• (1S,3R,4S)-Ethyl 4-Amino-3-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Oxalate
• 1093351-24-6
• ethyl (1S,3R,4S)-4-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylate;oxalic acid
• (1S,3R,4S)-4-Amino-3-[[(1,1-dimethylethoxy)carbonyl]amino]-cyclohexanecarboxylic Acid Ethyl Ester Ethanedioate
• Ethyl (1S,3R,4S)-4-amino-3-t-butoxycarbonylaminocyclohexanecarboxylate oxalate
• XOOSYRSTVVOEEP-PBDVDRNWSA-N

• Inchi： 1S/C14H26N2O4.C2H2O4/c1-5-19-12(17)9-6-7-10(15)11(8-9)16-13(18)20-14(2,3)4;3-1(4)2(5)6/h9-11H,5-8,15H2,1-4H3,(H,16,18);(H,3,4)(H,5,6)/t9-,10-,11+;/m0./s1
• InChI Key： XOOSYRSTVVOEEP-PBDVDRNWSA-N
• SMILES： O(CC)C([C@H]1CC[C@@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 376.18456586g/mol
• Monoisotopic Mass: 376.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų